Cas no 1540544-59-9 (C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine)

• Product Name: C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine
• CAS No: 1540544-59-9
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• MDL: MFCD27937116
• CID: 4701686
• Update Time: 2025-10-18

C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

• C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine

• MDL： MFCD27937116
• Inchi： 1S/C12H12FNO/c1-8-10(7-14)6-12(15-8)9-2-4-11(13)5-3-9/h2-6H,7,14H2,1H3
• InChI Key： PJAMHXWUNUDYBY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CN)=C(C)O1

Computed Properties

• Exact Mass: 205.09
• Monoisotopic Mass: 205.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine

C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine and CAS No. 1540544-59-9: A Comprehensive Overview

The compound with the CAS number 1540544-59-9 and the product name C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The introduction of a 4-fluoro-phenyl group and a 2-methyl-furan-3-yl moiety into the molecular framework imparts distinct chemical properties that make it a valuable candidate for further research and development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the 4-fluoro-phenyl group in this compound is particularly noteworthy, as fluorine atoms are known to influence the electronic properties of adjacent aromatic rings, thereby modulating reactivity and interactions with biological systems. This feature has been extensively explored in the design of drug candidates, where fluorine substitution can lead to more potent and selective pharmacological effects.

The 2-methyl-furan-3-yl substituent adds another layer of complexity to the compound's chemical behavior. Furan derivatives are well-documented for their role in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer agents. The incorporation of a methyl group at the 2-position of the furan ring enhances its lipophilicity, which can be advantageous for membrane permeability and cellular uptake. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating furan moieties. The combination of a furan ring with an amine group provides a versatile scaffold for further functionalization, enabling the synthesis of diverse derivatives with tailored properties. This flexibility has been exploited in the development of novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

The pharmacological profile of C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine is still under investigation, but preliminary findings suggest promising activity in several biological assays. The compound's ability to interact with specific enzymes and receptors has been examined using computational modeling and experimental techniques. These studies have revealed potential therapeutic applications, particularly in areas where modulation of neurotransmitter systems is desired.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core aromatic ring system efficiently.

The role of computational chemistry in optimizing the synthesis and properties of this compound cannot be overstated. Molecular modeling techniques have been used to predict the behavior of C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine in various environments, providing insights into its potential interactions with biological targets. These predictions guide experimental design and help identify key structural modifications that can enhance its pharmacological efficacy.

In conclusion, C-[5-(4-Fluoro-phenyl)-2-methyl-furan-3-yl]-methylamine (CAS No. 1540544-59-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of a 4-fluoro-phenyl group and a 2-methyl-furan-3-yl moiety, offer significant advantages in terms of metabolic stability, bioavailability, and binding affinity. Ongoing research aims to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.